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Compound of Interest

Compound Name: 8-Allylthioadenosine

Cat. No.: B3056892 Get Quote

For researchers, scientists, and professionals in drug development, staying abreast of the

latest findings on novel compounds is paramount. This guide focuses on 8-
Allylthioadenosine, an analogue of the endogenous nucleoside adenosine. However, a

comprehensive review of publicly available scientific literature reveals a significant lack of

published studies specifically detailing the synthesis, biological activity, and experimental data

for this particular compound.

While the broader class of 8-substituted adenosine analogues has been the subject of various

investigations, specific data on 8-Allylthioadenosine remains elusive. Chemical suppliers list

the compound, and some sources make general statements about the expected activities of

adenosine analogues, such as potential vasodilation and anti-cancer properties.[1]

Nevertheless, these claims are not substantiated by specific experimental evidence in peer-

reviewed publications.

The absence of dedicated research papers on 8-Allylthioadenosine means that detailed

experimental protocols, quantitative data on its biological effects, and comparisons with other

relevant compounds are not available in the current scientific literature. Consequently, it is not

possible to construct a detailed comparison guide that meets the core requirements of data

presentation from published findings.
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Research into 8-substituted adenosine derivatives has explored their potential in various

therapeutic areas. These modifications at the 8-position of the purine ring can significantly alter

the compound's affinity and selectivity for the different adenosine receptor subtypes (A1, A2A,

A2B, and A3), leading to a wide range of pharmacological effects. Studies in this area often

involve the synthesis of a series of analogues followed by their biological evaluation in various

in vitro and in vivo models.

For instance, research has been conducted on the synthesis and biological activities of

analogues of 2',5'-oligoadenylates containing 8-substituted adenosine derivatives, though this

does not specifically mention the allylthio- substitution.[2] Other studies have focused on the

synthesis of 8-amino and 8-substituted amino derivatives of acyclic purine nucleoside and

nucleotide analogues.[3] These examples highlight the active investigation into this class of

compounds, yet underscore the specific gap in knowledge regarding 8-Allylthioadenosine.

Future Directions
The lack of published data on 8-Allylthioadenosine presents an open area for future research.

Investigating the synthesis and biological profile of this compound could reveal novel

pharmacological properties. Such studies would need to include:

Chemical Synthesis and Characterization: Detailed protocols for the synthesis of 8-
Allylthioadenosine and full characterization of the molecule.

In Vitro Pharmacological Profiling: Determination of binding affinities and functional activities

at the four adenosine receptor subtypes.

Cellular and In Vivo Studies: Evaluation of its effects in relevant disease models to

understand its potential therapeutic applications.

Comparative Analysis: Direct comparison with other known adenosine analogues to

determine its relative potency, selectivity, and efficacy.

Until such studies are conducted and published, the scientific community's understanding of 8-
Allylthioadenosine will remain limited. Researchers interested in this specific molecule will

likely need to undertake its synthesis and biological evaluation as a novel research project.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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